Cas no 899967-05-6 (1,7-dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899967-05-6
• MF: C₁₈H₁₆N₄O₃
• MW: 336.344643592834
• CID: 5500158
• Update Time: 2025-06-29

1,7-dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethyl-2-[(E)-3-phenylprop-2-enyl]purino[8,7-b][1,3]oxazole-1,3-dione
• Oxazolo[2,3-f]purine-2,4(1H,3H)-dione, 1,7-dimethyl-3-(3-phenyl-2-propen-1-yl)-
• 1,7-dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C18H16N4O3/c1-12-11-22-14-15(19-17(22)25-12)20(2)18(24)21(16(14)23)10-6-9-13-7-4-3-5-8-13/h3-9,11H,10H2,1-2H3
• InChI Key： WKARHPGOZZTELB-UHFFFAOYSA-N
• SMILES： N12C=C(C)OC1=NC1=C2C(=O)N(CC=CC2=CC=CC=C2)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,7-dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

1,7-Dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione: A Comprehensive Overview

1,7-Dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione, commonly referred to by its CAS number CAS No. 899967-05-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazolopurines, which are known for their unique structural features and diverse biological activities. The molecule combines a purine ring system with an oxazole moiety and additional substituents that contribute to its functional properties.

The structural complexity of this compound makes it a subject of interest for researchers exploring novel drug candidates. The presence of a phenyl group and a conjugated enone system in the molecule suggests potential applications in areas such as anti-inflammatory agents or anticancer drugs. Recent studies have highlighted the importance of such heterocyclic compounds in modulating cellular pathways and targeting specific enzymes involved in disease progression.

One of the key aspects of this compound is its synthesis. Researchers have developed efficient methods to synthesize CAS No. 899967-05 using a combination of nucleophilic aromatic substitution and cyclization reactions. These methods not only ensure high yields but also provide insights into the versatility of oxazolopurines as building blocks in medicinal chemistry. The ability to modify substituents on the purine and oxazole rings further enhances its potential for customization in drug design.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit certain kinases associated with cancer cell proliferation. This activity is attributed to the molecule's unique ability to bind to specific protein domains due to its structural features. Additionally, the presence of methyl groups at positions 1 and 7 may play a role in stabilizing interactions within biological systems.

The latest research on oxazolopurines has also explored their role in neuroprotective therapies. By targeting specific receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's or Parkinson's disease, these compounds could offer new avenues for treatment. The conjugated enone system in this compound is particularly interesting as it may contribute to redox cycling properties that are beneficial in antioxidant therapies.

Another area where this compound holds promise is in the development of anti-inflammatory agents. Its structure suggests potential interactions with cyclooxygenase enzymes (COX), which are key players in inflammation pathways. Preclinical studies have indicated that derivatives of this compound can reduce inflammation markers in animal models without significant adverse effects.

In conclusion, CAS No. 899967 represents a valuable addition to the portfolio of oxazolopurines with diverse applications across multiple therapeutic areas. Its structural uniqueness combined with promising biological activities makes it a focal point for further research and development efforts.